Cas no 51863-79-7 (6-(4-Bromophenyl)-2-chloro-4-phenylnicotinonitrile)

• Product Name: 6-(4-Bromophenyl)-2-chloro-4-phenylnicotinonitrile
• CAS No: 51863-79-7
• MF: C₁₈H₁₀BrClN₂
• MW: 369.642402172089
• CID: 4936974
• Update Time: 2023-08-22

6-(4-Bromophenyl)-2-chloro-4-phenylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(4-BROMOPHENYL)-2-CHLORO-4-PHENYLNICOTINONITRILE
• 6-(4-Bromophenyl)-2-chloro-4-phenylnicotinonitrile

• Inchi： 1S/C18H10BrClN2/c19-14-8-6-13(7-9-14)17-10-15(12-4-2-1-3-5-12)16(11-21)18(20)22-17/h1-10H
• InChI Key： KJKCXMQIIQOEQD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=C(C(C#N)=C(N=1)Cl)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 407
• XLogP3: 5.5
• Topological Polar Surface Area: 36.7